1-(6-Chloroimidazo[1,2-a]pyridin-2-yl)-2,2,2-trifluoroethanamine

• IUPAC Name: 1-(6-chloroimidazo[1,2-a]pyridin-2-yl)-2,2,2-trifluoroethanamine
• InChI: InChI=1S/C9H7ClF3N3/c10-5-1-2-7-15-6(4-16(7)3-5)8(14)9(11,12)13/h1-4,8H,14H2
• InChI Key: AVXDXWOIUJNWQE-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=NC(=CN2C=C1Cl)C(C(F)(F)F)N
• Molecular Formula: C9H7ClF3N3
• Molecular Weight: 249.62 g/mol

Description

The compound “1-(6-Chloroimidazo[1,2-a]pyridin-2-yl)-2,2,2-trifluoroethanamine” seems to be a derivative of “6-Chloroimidazo[1,2-a]pyridine”. The latter is a pyridine derivative and can be used as a pharmaceutical intermediate. Another similar compound, “(6-Chloroimidazo[1,2-a]pyridin-2-yl)methanol”, has a molecular weight of 182.61.

Molecular Structure Analysis

The molecular structure of a similar compound, “(6-chloroimidazo[1,2-a]pyridin-2-yl)methanamine”, has a molecular formula of C8H8ClN3. It has 3 hydrogen bond acceptors, 2 hydrogen bond donors, and 1 freely rotating bond.

Physical And Chemical Properties Analysis

The physical and chemical properties of a similar compound, “(6-chloroimidazo[1,2-a]pyridin-2-yl)methanamine”, include a density of 1.4±0.1 g/cm3, an index of refraction of 1.685, and a molar refractivity of 47.8±0.5 cm3.

Scientific Research Applications

Chemical Synthesis and Material Science

Compounds with similar structures, such as imidazo[1,2-a]pyridines and related heterocycles, are often explored for their unique chemical properties and potential as building blocks in organic synthesis. For instance, research on the chemistry and properties of pyridine and benzimidazole derivatives has shown that these compounds can form complex compounds with interesting spectroscopic properties and biological activity (Boča, Jameson, & Linert, 2011). These findings suggest that "1-(6-Chloroimidazo[1,2-a]pyridin-2-yl)-2,2,2-trifluoroethanamine" could be investigated for its potential in forming novel materials or as a precursor for synthesizing complex molecules with desirable properties.

Optoelectronic Materials

Functionalized heterocycles, including quinazolines and pyrimidines, have been extensively researched for their applications in optoelectronic materials (Lipunova, Nosova, Charushin, & Chupakhin, 2018). The incorporation of heterocyclic fragments into π-extended conjugated systems has been valuable for creating novel optoelectronic materials, suggesting a potential research direction for compounds like "1-(6-Chloroimidazo[1,2-a]pyridin-2-yl)-2,2,2-trifluoroethanamine" in the development of organic light-emitting diodes (OLEDs) or as components in solar cells.

Biological and Medicinal Applications

Heterocyclic compounds are also significant in medicinal chemistry, where they serve as core structures for developing pharmaceutical agents with a broad spectrum of biological activities. For example, pyrimidine derivatives have been utilized as exquisite sensing materials and have numerous biological and medicinal applications (Jindal & Kaur, 2021). This versatility suggests that "1-(6-Chloroimidazo[1,2-a]pyridin-2-yl)-2,2,2-trifluoroethanamine" could be explored for its potential biological activities or as a scaffold for designing novel therapeutic agents.

Future Directions

Commercially available compounds that can be directly used as fluorescent probes will greatly promote the development of fluorescent imaging. This suggests that “1-(6-Chloroimidazo[1,2-a]pyridin-2-yl)-2,2,2-trifluoroethanamine” and similar compounds could have potential applications in this field.